Cas no 2035418-71-2 (tert-Butyl 2-methyl-4-oxoazepane-1-carboxylate)

Tert-Butyl 2-methyl-4-oxoazepane-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of azepane-based frameworks. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage under standard conditions. The 4-oxo (ketone) functionality provides a reactive site for further derivatization, enabling selective modifications at the azepane ring. The 2-methyl substitution influences steric and electronic properties, offering controlled reactivity in downstream applications. This compound is commonly employed in pharmaceutical and agrochemical research, where azepane scaffolds are of interest. Its well-defined structure and synthetic utility make it a practical choice for medicinal chemistry and heterocycle development.

tert-Butyl 2-methyl-4-oxoazepane-1-carboxylate structure

2035418-71-2 structure

Product Name:tert-Butyl 2-methyl-4-oxoazepane-1-carboxylate

CAS No:2035418-71-2

MF:C₁₂H₂₁NO₃

MW:227.3000

CID:5310512

PubChem ID:122663352

Update Time:2025-05-27

tert-Butyl 2-methyl-4-oxoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Azepine-1-carboxylic acid, hexahydro-2-methyl-4-oxo-, 1,1-dimethylethyl ester
- tert-butyl 2-methyl-4-oxo-azepane-1-carboxylate
- tert-Butyl 2-methyl-4-oxoazepane-1-carboxylate
- 2035418-71-2
- 1-Boc-2-methyl-4-oxo-azepane
- PS-17436
- SCHEMBL18198392
- F89209
- Inchi： 1S/C12H21NO3/c1-9-8-10(14)6-5-7-13(9)11(15)16-12(2,3)4/h9H,5-8H2,1-4H3
- InChI Key： WWOXIDDANMMCNY-UHFFFAOYSA-N
- SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])C(C([H])([H])C1([H])C([H])([H])[H])=O)=O

Computed Properties

Exact Mass: 227.15214353g/mol
Monoisotopic Mass: 227.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.6

tert-Butyl 2-methyl-4-oxoazepane-1-carboxylate Pricemore >>

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